Cas no 62873-49-8 (Di-tert-butyl (1R,2S)-cyclopropane-1,2-dicarboxylate)

Di-tert-butyl (1R,2S)-cyclopropane-1,2-dicarboxylate structure
62873-49-8 structure
Product Name:Di-tert-butyl (1R,2S)-cyclopropane-1,2-dicarboxylate
CAS No:62873-49-8
MF:C13H22O4
MW:242.311384677887
CID:2843791
PubChem ID:71373695
Update Time:2025-04-21

Di-tert-butyl (1R,2S)-cyclopropane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Di-tert-butyl (1R,2S)-cyclopropane-1,2-dicarboxylate
    • 62873-49-8
    • DTXSID40796511
    • Inchi: 1S/C13H22O4/c1-12(2,3)16-10(14)8-7-9(8)11(15)17-13(4,5)6/h8-9H,7H2,1-6H3/t8-,9+
    • InChI Key: VVAMLGCYYMNVAL-DTORHVGOSA-N
    • SMILES: O(C(C)(C)C)C([C@@H]1C[C@@H]1C(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 242.15180918Da
  • Monoisotopic Mass: 242.15180918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.6Ų
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